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Compound of Interest

Compound Name: Ceftriaxone sodium hydrate

Cat. No.: B10753623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of Ceftriaxone sodium
hemiheptahydrate, a third-generation cephalosporin antibiotic. The document summarizes key
crystallographic data, details experimental methodologies for its characterization, and presents
visualizations of analytical workflows. This information is crucial for understanding the solid-
state properties of this important active pharmaceutical ingredient, which can influence its
stability, solubility, and bioavailability.

Crystallographic Data

The crystal structure of Ceftriaxone sodium hemiheptahydrate has been determined using
synchrotron X-ray powder diffraction data.[1][2][3] The compound crystallizes in the monoclinic
space group C2.[1][2][3] A summary of the crystallographic data is presented in Table 1.

Table 1: Crystallographic Data for Ceftriaxone Sodium Hemiheptahydrate
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Parameter Value

Chemical Formula C1sH16N8O7S3Naz(H20)s.5
Crystal System Monoclinic

Space Group C2 (#5)

a (A 30.56492(16)

b (A) 4.75264(2)

c (A) 18.54978(16)

B (°) 90.3545(6)

Volume (A3) 2694.562(21)

Z 4

Data sourced from Gonzalez et al., 2020.[1][2][3]

The crystal structure is characterized by alternating layers of sodium/oxygen and organic
components arranged perpendicular to the c-axis.[1][2] Both sodium ions exhibit a five-
coordinate, trigonal bipyramidal geometry.[1][2] The structure is further stabilized by an
extensive network of hydrogen bonds, including O—H---O interactions involving water
molecules and the ionized parts of the anion, as well as C-H---S, C-H-:-N, and C-H---O
hydrogen bonds.[1][2]

Experimental Protocols
Synchrotron X-ray Powder Diffraction (XRPD)

The determination of the crystal structure of Ceftriaxone sodium hemiheptahydrate was
achieved through high-resolution synchrotron X-ray powder diffraction.

Methodology:

o Sample Preparation: A polycrystalline sample of Ceftriaxone sodium hemiheptahydrate was
loaded into a capillary.
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Data Collection: Synchrotron XRPD data were collected. The use of a rotated capillary
specimen was noted to have a significant preferred orientation.[3]

Structure Solution and Refinement: The crystal structure was solved and refined using the
Rietveld method. The refinement included a fourth-order spherical harmonics model to
account for preferred orientation.[3] The structure was further optimized using density
functional theory (DFT) techniques.[1][2] The final Rietveld plot showed a good fit between
the observed and calculated patterns.[1]

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)

Thermal analysis provides insights into the dehydration and decomposition processes of

Ceftriaxone sodium hemiheptahydrate.

Methodology:

Instrumentation: Thermogravimetric analysis was performed using a TG-DTG system, such
as the Netzsch TG209.[4]

Sample Preparation: A small amount of the powdered sample (e.g., ~5 mg) is placed in an
alumina crucible.[4]

Experimental Conditions: The analysis is typically conducted under a dynamic inert
atmosphere, such as dry nitrogen, with a constant flow rate (e.g., 18 mL/min).[4] A linear
heating rate (e.g., 10 °C/min) is applied over a specified temperature range (e.g., ambient to
200 °C).[4]

Data Analysis: The mass loss as a function of temperature (TG curve) and its derivative
(DTG curve) are recorded. These curves reveal the temperatures and number of steps
involved in the dehydration process.

Studies on the non-isothermal dehydration of Ceftriaxone disodium hemiheptahydrate show

that the process occurs in two distinct steps.[4] The results are summarized in Table 2.

Table 2: Dehydration Steps of Ceftriaxone Sodium Hemiheptahydrate
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Dehydration Step Temperature Range (°C) Mass Loss (mol H20)
1 30-80 2.5
2 80-190 1.0

Data sourced from a study on the non-isothermal dehydration kinetics.[4][5]

Spectroscopic Analysis

Spectroscopic techniques are essential for the qualitative and quantitative analysis of
Ceftriaxone sodium.

o UV-Visible Spectroscopy: An aqueous solution of Ceftriaxone sodium exhibits a maximum
absorbance (Amax) at 241 nm.[6] This method can be used for quantitative analysis, with
Beer's law being obeyed in a concentration range of 5-50 pg/mL.[6]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the
functional groups present in the molecule and to study intermolecular interactions, such as
hydrogen bonding.

e Raman Spectroscopy: Raman spectroscopy is a valuable tool for identifying different solid-
state forms of a drug and can be used to detect and identify precipitates, such as ceftriaxone
calcium, even at microscopic levels.[2]

Visualizations
Experimental Workflow for Crystal Structure
Determination

The following diagram illustrates the workflow for the crystal structure analysis of Ceftriaxone

sodium hemiheptahydrate.
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Caption: Workflow for Crystal Structure Determination.
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Thermal Dehydration Pathway

The following diagram illustrates the two-step dehydration process of Ceftriaxone sodium
hemiheptahydrate as determined by thermogravimetric analysis.
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Caption: Thermal Dehydration Pathway of Ceftriaxone Sodium Hemiheptahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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